Cas no 939034-63-6 ([5-Chloro-2-(diethylcarbamoyl)phenyl]boronic acid)
939034-63-6 structure
Product Name:[5-Chloro-2-(diethylcarbamoyl)phenyl]boronic acid
CAS No:939034-63-6
MF:C11H15BClNO3
MW:255.505702257156
CID:2108481
Update Time:2023-08-03
[5-Chloro-2-(diethylcarbamoyl)phenyl]boronic acid Chemical and Physical Properties
Names and Identifiers
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- B-[5-chloro-2-[(diethylamino)carbonyl]phenyl]Boronic acid
- Boronic acid, B-[5-chloro-2-[(diethylamino)carbonyl]phenyl]-
- [5-Chloro-2-(diethylcarbamoyl)phenyl]boronic acid
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- Inchi: 1S/C11H15BClNO3/c1-3-14(4-2)11(15)9-6-5-8(13)7-10(9)12(16)17/h5-7,16-17H,3-4H2,1-2H3
- InChI Key: IGKNOFCQAYZFFR-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(B(O)O)C=1)C(N(CC)CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 261
- Topological Polar Surface Area: 60.8
[5-Chloro-2-(diethylcarbamoyl)phenyl]boronic acid Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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